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Compound of Interest

Compound Name: 4-Fluorobiphenyl!

Cat. No.: B1198766

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Fluorobiphenyl (4-FBP), a fluorinated aromatic compound, sees application as an
intermediate in the synthesis of various organic molecules, including pharmaceuticals and
agrochemicals. Despite its industrial relevance, a comprehensive public toxicological profile for
4-Fluorobiphenyl remains notably sparse. This technical guide synthesizes the available data
on the toxicological properties of 4-FBP, including its physical and chemical characteristics,
metabolic pathways, and known toxicological effects. Due to the limited availability of specific
quantitative data for many standard toxicological endpoints, this document also outlines the
detailed experimental protocols for key assays that would be necessary to fully characterize its
toxicological profile. This guide is intended to be a resource for researchers, scientists, and
professionals in drug development by providing a consolidated overview of the current
knowledge and identifying critical data gaps for future research.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of a compound is essential for
assessing its toxicological potential, including its absorption, distribution, metabolism, and
excretion (ADME) profile.
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Property Value Reference
CAS Number 324-74-3 [1]
Molecular Formula Ci2HoF [1]
Molecular Weight 172.20 g/mol [1]
Appearance White to light brown crystalline 1]

solid
Melting Point 75-79 °C
Boiling Point 253.0 °C at 760 mmHg
Water Solubility Insoluble

LogP (Octanol-Water Partition
o 3.91-4.1
Coefficient)

Toxicological Data

Comprehensive toxicological data for 4-Fluorobiphenyl is not readily available in the public
domain. The following tables summarize the available information and highlight the existing

data gaps.
. . Route of
Endpoint Test Species o ) Value Reference
Administration

Data not Data not

LDso ] Oral ]
available available
Data not Data not

LDso ) Dermal ]
available available
Data not ) Data not

LCso ) Inhalation ]
available available

Sub-chronic and Chronic Toxicity
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. Route of
Study Type Test Species . ) NOAEL/LOAEL Reference
Administration
90-Day Data not Data not
) Oral ]
Repeated Dose available available
) . Data not Data not Data not
Chronic Toxicity ) ) )
available available available
. Route of
Test Species o . Results Reference
Administration
Data not available Data not available Data not available
Metabolic
Assay Test System L Result Reference
Activation
Salmonella Data not Data not
Ames Test o , _
typhimurium available available
In vitro
] ) Data not Data not
Micronucleus Mammalian Cells ] )
available available
Test
In vitro
) Data not Data not
Chromosomal Mammalian Cells ) ]
_ available available
Aberration
In vivo Data not ] Data not
o ) Not applicable )
Genotoxicity available available

Reproductive and Developmental Toxicity
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. Route of
Study Type Test Species . ) NOAEL/LOAEL Reference
Administration

Two-Generation

) Data not Data not Data not
Reproductive ) ) ]
o available available available
Toxicity
Prenatal
Data not Data not Data not
Developmental ) ) ]
o available available available
Toxicity
Metabolism

The metabolism of 4-Fluorobiphenyl has been investigated in vitro using hepatic microsomes
from rats. The primary metabolic pathway is hydroxylation, mediated by cytochrome P450
(CYP) enzymes. The major metabolite formed is 4'-hydroxy-4-fluorobiphenyl. The rate of
metabolism can be influenced by pretreatment with CYP inducers such as phenobarbitone and
3-methylcholanthrene.[2] Specifically, pretreatment with phenobarbitone or 3-
methylcholanthrene was shown to increase the overall rate of metabolism of 4-fluorobiphenyl
to water-soluble metabolites.[2] The minor route of metabolism for 4-halobiphenyls, including 4-
fluorobiphenyl, appears to be 3-hydroxylation, which is ortho to the halogen.[2]

Click to download full resolution via product page

Caption: Potential activation of the Aryl Hydrocarbon Receptor (AhR) pathway.

Conclusion and Future Directions

The currently available data on the toxicological profile of 4-Fluorobiphenyl is insufficient to
conduct a thorough risk assessment. While in vitro metabolism studies provide initial insights,
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there is a critical lack of quantitative data on its acute, sub-chronic, and chronic toxicity, as well
as its potential for genotoxicity, carcinogenicity, and reproductive and developmental effects.

Future research should prioritize conducting studies according to established international
guidelines (e.g., OECD) to fill these data gaps. A comprehensive evaluation of its genotoxic
potential through a standard battery of tests (Ames, micronucleus, chromosomal aberration) is
urgently needed. Furthermore, in vivo studies are necessary to determine its systemic toxicity
profile upon repeated exposure and to assess its carcinogenic and reproductive hazards.
Investigation into its potential to interact with key cellular signaling pathways, such as the AhR
pathway, would provide valuable mechanistic insights into its potential toxicity. This information
is crucial for ensuring the safe handling and use of 4-Fluorobiphenyl in industrial and research
settings and for the safety assessment of any consumer products that may contain it or its
derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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